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Cat. No.: B584706 Get Quote

Technical Guide: Budesonide Metabolism and
Analysis
Disclaimer: Information regarding the specific compound "6beta-Hydroxy 21-Acetyloxy
Budesonide," including its CAS number and molecular formula, is not readily available in

public scientific literature and databases. This guide focuses on the well-documented parent

compound, Budesonide, and its primary metabolite, 6β-hydroxybudesonide.

This technical guide provides an in-depth overview of the chemical properties, metabolic

pathways, and analytical methodologies for Budesonide and its key metabolite, 6β-

hydroxybudesonide. The information is intended for researchers, scientists, and professionals

in drug development.

Core Compound Data
Budesonide is a potent glucocorticoid with strong local anti-inflammatory effects and low

systemic bioavailability.[1] It is used in the management of asthma and other inflammatory

conditions.[1] Budesonide is metabolized in the liver by cytochrome P450 3A (CYP3A)

enzymes.[2][3]
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Budesonide 51333-22-3 C₂₅H₃₄O₆ 430.53

6β-

Hydroxybudesonide
93861-51-9 C₂₅H₃₄O₇ 446.53[4]

Metabolic Pathway of Budesonide
Budesonide undergoes extensive first-pass metabolism in the liver, leading to the formation of

metabolites with significantly lower glucocorticoid activity. The primary metabolic pathway

involves hydroxylation, catalyzed by CYP3A enzymes, to form 6β-hydroxybudesonide and 16α-

hydroxyprednisolone.[3]
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Caption: Metabolic conversion of Budesonide.

Experimental Protocols
Analysis of Budesonide and its Metabolites in Human
Plasma
A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method can be used for the simultaneous quantification of budesonide and its metabolites in

human plasma.[5]

Sample Preparation: Solid-phase extraction is employed to isolate the analytes from the

plasma matrix.
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Chromatography: Separation is achieved using a high-performance liquid chromatography

(HPLC) system.

Detection: A tandem mass spectrometer with a negative electrospray ionization source is

used for detection and quantification.

Linear Range: The method is typically validated over a linear range of 0.1 to 10 ng/mL for all

analytes.[5]

Identification of Budesonide Metabolites in Urine
The metabolic profile of Budesonide can be investigated in urine samples using a combination

of liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-

mass spectrometry (GC/MS).[6][7]

Sample Collection: Urine samples are collected from subjects after oral administration of

Budesonide.

Extraction: Metabolites can be analyzed in their free and glucuronide forms.

LC-MS/MS Analysis: Used for the initial detection and structural elucidation of metabolites.

GC/MS Analysis: Provides complementary structural information for metabolite identification.

Experimental Workflow for Metabolite Identification
The following diagram illustrates a typical workflow for the identification of Budesonide

metabolites in biological samples.
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Caption: Workflow for Budesonide metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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